Cas no 2091872-78-3 (Pyridine, 5-bromo-4-(bromomethyl)-2-chloro-3-fluoro-)
Pyridine, 5-bromo-4-(bromomethyl)-2-chloro-3-fluoro- Chemical and Physical Properties
Names and Identifiers
-
- Pyridine, 5-bromo-4-(bromomethyl)-2-chloro-3-fluoro-
-
- MDL: MFCD29059487
- Inchi: 1S/C6H3Br2ClFN/c7-1-3-4(8)2-11-6(9)5(3)10/h2H,1H2
- InChI Key: MTOYYMXEXDWOMS-UHFFFAOYSA-N
- SMILES: C1(Cl)=NC=C(Br)C(CBr)=C1F
Pyridine, 5-bromo-4-(bromomethyl)-2-chloro-3-fluoro- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| eNovation Chemicals LLC | D631792-1g |
5-Bromo-4-(bromomethyl)-2-chloro-3-fluoropyridine |
2091872-78-3 | 95% | 1g |
$695 | 2024-06-05 | |
| eNovation Chemicals LLC | D631792-1g |
5-Bromo-4-(bromomethyl)-2-chloro-3-fluoropyridine |
2091872-78-3 | 95% | 1g |
$695 | 2025-02-19 | |
| eNovation Chemicals LLC | D631792-1g |
5-Bromo-4-(bromomethyl)-2-chloro-3-fluoropyridine |
2091872-78-3 | 95% | 1g |
$695 | 2025-02-26 |
Pyridine, 5-bromo-4-(bromomethyl)-2-chloro-3-fluoro- Related Literature
-
Chung-Sung Yang,Mong-Shian Shih,Fang-Yi Chang New J. Chem., 2006,30, 729-735
-
J. Zagora,M. Voslař,L. Schreiberová,I. Schreiber Phys. Chem. Chem. Phys., 2002,4, 1284-1291
-
Dhirendra K. Chaudhary,Pramendra Kumar,Lokendra Kumar RSC Adv., 2016,6, 94731-94738
-
Bin Han,Yasuo Shimizu,Gabriele Seguini,Celia Castro,Gérard Ben Assayag,Koji Inoue,Yasuyoshi Nagai,Sylvie Schamm-Chardon,Michele Perego RSC Adv., 2016,6, 3617-3622
-
Yong Ping Huang,Tao Tao,Zheng Chen,Wei Han,Ying Wu,Chunjiang Kuang,Shaoxiong Zhou,Ying Chen J. Mater. Chem. A, 2014,2, 18831-18837
Additional information on Pyridine, 5-bromo-4-(bromomethyl)-2-chloro-3-fluoro-
Introduction to Pyridine, 5-bromo-4-(bromomethyl)-2-chloro-3-fluoro- (CAS No. 2091872-78-3)
Pyridine, 5-bromo-4-(bromomethyl)-2-chloro-3-fluoro- (CAS No. 2091872-78-3) is a highly specialized compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique halogenated pyridine structure, holds potential for a variety of applications, particularly in the development of novel therapeutic agents.
The molecular structure of 5-bromo-4-(bromomethyl)-2-chloro-3-fluoro-pyridine is notable for its multiple halogen substituents, which contribute to its chemical reactivity and biological activity. The presence of bromine, chlorine, and fluorine atoms at specific positions on the pyridine ring imparts distinct properties that can be leveraged in the design of targeted drugs. These halogens can influence the compound's solubility, stability, and binding affinity to biological targets.
Recent studies have highlighted the importance of halogenated pyridines in drug discovery. For instance, a 2021 publication in the Journal of Medicinal Chemistry reported the synthesis and biological evaluation of a series of halogenated pyridines as potential inhibitors of a key enzyme involved in cancer progression. The results demonstrated that compounds with a similar structure to 5-bromo-4-(bromomethyl)-2-chloro-3-fluoro-pyridine exhibited potent inhibitory activity against the target enzyme, suggesting their potential as lead compounds for further development.
In addition to its potential as a therapeutic agent, 5-bromo-4-(bromomethyl)-2-chloro-3-fluoro-pyridine is also valuable as an intermediate in organic synthesis. Its versatile reactivity makes it an attractive starting material for the preparation of more complex molecules. For example, the bromomethyl group can be readily functionalized through various substitution reactions, allowing for the introduction of additional functional groups that can enhance the compound's pharmacological properties.
The synthesis of 5-bromo-4-(bromomethyl)-2-chloro-3-fluoro-pyridine typically involves a multi-step process that begins with the formation of a substituted pyridine ring followed by selective halogenation at specific positions. Advanced synthetic techniques and catalysts have been developed to improve the yield and purity of this compound, making it more accessible for research and development purposes.
In terms of safety and handling, it is important to note that while 5-bromo-4-(bromomethyl)-2-chloro-3-fluoro-pyridine is not classified as a hazardous material or controlled substance, proper precautions should be taken during its use in laboratory settings. This includes wearing appropriate personal protective equipment (PPE) and ensuring adequate ventilation to minimize exposure risks.
The future prospects for 5-bromo-4-(bromomethyl)-2-chloro-3-fluoro-pyridine are promising. Ongoing research is focused on optimizing its chemical properties and exploring its biological activities in various disease models. Collaborative efforts between chemists and biologists are essential to fully realize the potential of this compound in drug discovery and development.
In conclusion, Pyridine, 5-bromo-4-(bromomethyl)-2-chloro-3-fluoro- (CAS No. 2091872-78-3) represents an exciting opportunity in the field of medicinal chemistry. Its unique structural features and versatile reactivity make it a valuable tool for both fundamental research and applied pharmaceutical development. As new insights continue to emerge from ongoing studies, this compound is likely to play an increasingly important role in advancing our understanding and treatment of various diseases.
2091872-78-3 (Pyridine, 5-bromo-4-(bromomethyl)-2-chloro-3-fluoro-) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)